Cas no 126256-96-0 (1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone)

• Product Name: 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone
• CAS No: 126256-96-0
• MF: C₁₀H₁₅BrO
• MW: 231.129502534866
• CID: 4565903
• Update Time: 2025-10-28

1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone

• Inchi： 1S/C10H15BrO/c1-8(12)9-2-5-10(11,6-3-9)7-4-9/h2-7H2,1H3
• InChI Key： DPLNERCDFPNPHE-UHFFFAOYSA-N
• SMILES： C(=O)(C12CCC(Br)(CC1)CC2)C

Additional information on 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone

1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone: A Comprehensive Overview

The compound 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone, with the CAS number 126256-96-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which contributes to its stability and potential applications in drug design and synthesis.

Recent studies have highlighted the importance of bicyclic compounds like 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone in the development of novel therapeutic agents. The bromine substituent at the 4-position of the bicyclo[2.2.2]octane ring introduces a level of reactivity that makes this compound a valuable intermediate in organic synthesis.

One of the most intriguing aspects of this compound is its ability to participate in various nucleophilic substitution reactions due to the electron-withdrawing effect of the carbonyl group in the ethanone moiety. This property has been exploited in recent research to synthesize bioactive molecules with potential applications in cancer therapy and neurodegenerative diseases.

The synthesis of 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone typically involves a multi-step process, including ring-closing metathesis and subsequent functionalization steps. Researchers have optimized these methods to achieve high yields and purity, making this compound more accessible for further studies.

In terms of applications, 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone has shown promise as a building block for constructing complex molecular architectures. Its rigid bicyclic framework provides a platform for designing molecules with specific stereochemical properties, which are crucial for drug efficacy.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound, revealing insights into its reactivity and potential interactions with biological systems. These findings have paved the way for new strategies in drug design, where 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone serves as a key intermediate.

The CAS number 126256-96-0 uniquely identifies this compound, ensuring consistency in scientific communication and regulatory compliance across various industries.

In conclusion, 1-(4-Bromobicyclo[2.2.2]octan-1-yl)ethanone, with its distinctive chemical properties and versatile applications, continues to be a subject of intense research interest. As new findings emerge, this compound is expected to play an increasingly important role in advancing chemical science and therapeutic development.